Cas no 13480-96-1 (Pyrimidine,4-chloro-2-(ethylthio)-5-methyl-)

• Product Name: Pyrimidine,4-chloro-2-(ethylthio)-5-methyl-
• CAS No: 13480-96-1
• MF: C₇H₉ClN₂S
• MW: 188.677758932114
• CID: 226182
• PubChem ID: 300167
• Update Time: 2025-04-19

Pyrimidine,4-chloro-2-(ethylthio)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-chloro-2-(ethylthio)-5-methyl-
• 4-chloro-2-ethylsulfanyl-5-methylpyrimidine
• 4-chloro-2-ethylsulfanyl-5-methyl-pyrimidine
• 2-(Ethylthio)-4-chloro-5-methylpyrimidine
• 2-Aethylmercapto-4-chlor-5-methyl-pyrimidin
• 4-Chlor-2-aethylmercapto-5-methyl-pyrimidin
• AC1L6VPO
• AG-D-71194
• CTK4B9441
• NSC174485
• 4-chloro-2-(ethylthio)-5-methylPyrimidine
• SCHEMBL7020201
• 13480-96-1
• 4-Chloro-2-(ethylsulfanyl)-5-methylpyrimidine
• DTXSID40306154
• FT-0751287
• NSC 174485
• NSC-174485

• Inchi： 1S/C7H9ClN2S/c1-3-11-7-9-4-5(2)6(8)10-7/h4H,3H2,1-2H3
• InChI Key： PHKSIZQWMQKMPG-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=NC(=N1)SCC

Computed Properties

• Exact Mass: 188.01767
• Monoisotopic Mass: 188.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78
• LogP: 2.55040